Ergolin-9-ol, 6,8-dimethyl-, (8alpha,9beta)-

• CAS RN: 6879-93-2
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol
• IUPAC Name: (6aR,9R,10S,10aR)-7,9-dimethyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-10-ol
• InChI: InChI=1S/C16H20N2O/c1-9-8-18(2)13-6-10-7-17-12-5-3-4-11(14(10)12)15(13)16(9)19/h3-5,7,9,13,15-17,19H,6,8H2,1-2H3/t9-,13-,15-,16+/m1/s1
• InChI Key: JUXRVSRUBIFVKE-UHFFFAOYSA-N
• SMILES: CC1CN(C2CC3=CNC4=CC=CC(=C34)C2C1O)C
• melting_point: 265-267°C
• physical_description: Solid
• synonyms: fumigaclavine B

Description

(-)-Fumigaclavine b belongs to the class of organic compounds known as clavines and derivatives. These are hydroxy and dehydro derivatives of 6, 8-dimethylergolenes and the corresponding ergolines (-)-Fumigaclavine b exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (-)-fumigaclavine b is primarily located in the cytoplasm.

Scientific Research Applications

Pleiotropic Actions in Diabetes Management and Potential Antiaging Molecule

Metformin, a derivative of guanidine from Galega officinalis, shares a structural relationship with Ergolin-9-ol, 6,8-dimethyl-, (8alpha,9beta)-. It is not only a milestone in the treatment of type 2 diabetes but also exhibits a range of pleiotropic actions. These include cardio- and nephro-protection, anti-proliferative, antifibrotic, and antioxidant effects. Groundbreaking studies also suggest its role in prolonging healthspan and lifespan in mice, positioning metformin as a potential antiaging molecule. Additionally, it demonstrates immune-modulatory features by intervening in key immunopathological mechanisms in systemic autoimmune diseases, thus contributing to its antiaging and anticancer properties and opening the possibility for use in clinical trials involving patients with immune-mediated diseases (Ursini et al., 2018).

Alpha-Blocking Activity and Vascular Regulation

Nicergoline (10-Methoxy-1,6-dimethyl-ergoline-8 beta-methanol-(5-bromonicotinate)), closely related to Ergolin-9-ol, 6,8-dimethyl-, (8alpha,9beta)-, exhibits strong alpha-blocking activity both in vitro and in vivo. It influences blood pressure and heart rate moderately while increasing blood flow in the brain and hind limb without affecting the splanchnic and aortic flow in normal animals. Notably, it does not interfere with CNS functions unless administered in high doses. It also stimulates muscle oxidative metabolism and function, demonstrating a low acute and chronic toxicity in different animal species (Moretti et al., 1979).

Vascular Endothelial Protection

Metformin, related to Ergolin-9-ol, 6,8-dimethyl-, (8alpha,9beta)-, also offers protective effects on the vascular endothelium. This extends beyond its antihyperglycaemic effects, possibly due to the activation of AMP kinase leading to inhibition of hepatic gluconeogenesis, fatty acid oxidation, and an insulin sensitizing action in striated muscle and adipose tissue. Clinical studies indicate improvements in endothelial function, supporting the hypothesis that metformin directly protects the vascular endothelium (Triggle & Ding, 2017).